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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338

For Research & Development Professionals

These notes provide comprehensive technical guidance and experimental protocols for the
foliar application of Tolfenpyrad 15% Emulsifiable Concentrate (EC), a broad-spectrum
pyrazole insecticide. Tolfenpyrad is recognized for its contact and anti-feedant properties,
targeting multiple life stages of various insect pests.[1][2][3][4] It also exhibits secondary
fungicidal activity against certain pathogens like powdery mildew.[5]

Mechanism of Action

Tolfenpyrad's primary mode of action is the inhibition of the mitochondrial electron transport
chain (METC).[1][3][4][6][7] Specifically, it blocks Complex | of the respiratory chain, disrupting
cellular respiration.[1][7] This leads to a rapid depletion of adenosine triphosphate (ATP), the
primary energy currency of the cell, resulting in paralysis and mortality of the target pest.[7]
This unique mechanism makes it a valuable tool for insecticide resistance management (IRM)
programs.[8]
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Caption: Tolfenpyrad's mechanism of action via Complex | inhibition.

Application Notes
General Application Parameters

» Timing: Applications should be initiated when pest populations reach the Economic
Threshold Level (ETL) to maximize efficacy.[9]

o Application Technique: Utilize standard foliar spray equipment, such as a knapsack sprayer,
ensuring thorough and uniform coverage of the plant canopy, as Tolfenpyrad is a contact
insecticide.[8][9]

o Water Volume: Use a sufficient volume of clean water to ensure complete coverage. A
general recommendation is 500-1000 L/ha (or approximately 200 L/acre), depending on crop
size and canopy density.[7][8][9]
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e Mixing: Fill the spray tank to half with water, add the required amount of Tolfenpyrad 15%
EC, and agitate thoroughly. Add the remaining water and maintain agitation. Do not let the
spray mixture stand overnight.[9]

o Weather Conditions: Avoid application during high winds or when rainfall is expected within 6
hours to prevent drift and wash-off.[8][9]

o Phytotoxicity: Studies have shown no phytotoxicity on crops like brinjal, cotton, and cumin,
even at double the recommended application rate (300 g a.i./ha).[10]

o Safety Precautions: Always use appropriate personal protective equipment (PPE), including
gloves, goggles, and long-sleeved clothing, during mixing and application.[9] Allow a re-entry
period of 48 hours into treated areas.[9]

Recommended Application Rates for Target Pests

The following table summarizes recommended application rates based on field trial data. Note
that 1000 ml of a 15% EC formulation is equivalent to 150 g of active ingredient (a.i.).
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Water Pre-Harvest
Target Dose (g Dose (ml
Crop ] Volume Interval
Pest(s) a.i./ha) Product/ha)
(L/ha) (PHI) (Days)
Diamondback
Cabbage , 150 1000 500 5[7]
Moth, Aphids
Aphids,
Jassids,
Okra _ 150 1000 500 3[7]
Thrips,
Whitefly
Aphids,
Jassids,
Cotton _ 150 1000 500 26[7]
Thrips,
Whitefly
Aphids,
o Thrips,
Chilli 150 1000 500 7151071191
Powdery
Mildew
Whitefly,
o Jassids,
Brinjal ) 150 1000 500 3-5
Thrips,
Aphids
Jassids,
Thrips, Red
Cucumber ] 150 1000 500 3-5
Pumpkin
Beetle
) Aphids,
Cumin _ 150 1000 500 29[71[9]
Thrips
Hoppers,
Mango _ 150 1000 500 7071[9]
Thrips
Onion Thrips 150 1000 500 10[7]
Pomegranate  Thrips 150 1000 500 10-14
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Summary of Efficacy Data from Field Trials

The following table presents a summary of Tolfenpyrad 15% EC's efficacy against major
sucking pests from various bio-efficacy studies.

Application Mean Pest
Crop Target Pest . . Source(s)
Rate (g a.i./ha) Reduction (%)
Brinjal Whitefly 150 91.82 - 93.19% [11]
Jassids 150 86.80% [11][12]
Thrips 150 86.47% [11][12]
Aphids 150 91.54% [11][12]

>90% (based on
Chilli Thrips 150 population [5]

reduction)

Found superior
to standard

Cotton Aphids & Thrips 125 - 150 checks [5]
(Imidacloprid,

Thiamethoxam)

) ] ] Highly effective
Cumin Aphids & Thrips 125 - 150
control

Significantly least
Pomegranate Thrips 150 survival and fruit [13]

damage

Experimental Protocols
Protocol: Bio-Efficacy Field Trial

This protocol outlines a standard methodology for evaluating the field efficacy of Tolfenpyrad
15% EC.
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Objective: To determine the efficacy of different dosages of Tolfenpyrad 15% EC against a
target pest on a specific crop compared to an untreated control and a standard reference
insecticide.

Methodology:

o Experimental Design: Employ a Randomized Block Design (RBD) with a minimum of three
replications for each treatment.[12][14]

e Treatments:

o

T1: Tolfenpyrad 15% EC @ 100 g a.i./ha

[¢]

T2: Tolfenpyrad 15% EC @ 125 g a.i./ha

o

T3: Tolfenpyrad 15% EC @ 150 g a.i./ha[5][10]

[e]

T4: Standard Check (e.g., Imidacloprid 17.8% SL @ 22.5 g a.i./ha)[12]

(¢]

T5: Untreated Control (water spray)

o Plot Establishment: Demarcate plots of a specified size (e.g., 5m x 5m) with appropriate
spacing between plots and blocks to prevent spray drift.[14]

o Pre-Treatment Observation: Before application, record the baseline pest population.
Randomly select 5-10 plants per plot and count the number of pests on a specified number
of leaves (e.g., top three leaves).[13][14]

o Application: Apply the treatments using a calibrated knapsack sprayer to ensure uniform
foliage coverage.[5]

o Post-Treatment Observations: Record pest populations from the same tagged plants at
regular intervals, such as 3, 5, 7, 10, and 14 days after spraying (DAS).[5][13][14]

» Data Analysis: Calculate the percent reduction in the pest population for each treatment at
each observation interval using a modified Henderson's formula. Analyze the data using
Analysis of Variance (ANOVA) to determine the statistical significance between treatments.
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Caption: Standard workflow for a bio-efficacy field trial.

Protocol: Foliar Residue Dissipation Study
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This protocol describes a method to determine the dissipation pattern and pre-harvest interval

(PHI) of Tolfenpyrad on a crop.

Objective: To quantify the residue of Tolfenpyrad over time following foliar application and to

establish a half-life (RL50) and a safe waiting period.

Methodology:

Trial Site & Application: Select a uniform trial site. Apply Tolfenpyrad 15% EC at the
recommended dosage (e.g., 150 g a.i./ha). Include an untreated control plot.

Sample Collection: Collect crop samples (e.g., fruits, leaves) at specified intervals after the
final application. A typical schedule includes:

o 0-day (2 hours after spraying)

o 1,3,5,7,10, 15, and 20 days after spraying.

Sample Handling: Place samples in labeled, sealed bags and immediately freeze them at
-20°C to prevent degradation. Transport frozen to the analytical laboratory.

Sample Preparation (Extraction):

o Homogenize the sample material.

o Perform a solvent extraction using a method like QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe), which typically involves extraction with acetonitrile followed
by partitioning with salts.[15][16]

Sample Cleanup: Use dispersive solid-phase extraction (d-SPE) to remove interfering matrix
components like pigments and lipids.[15]

Analysis:

o Analyze the final extracts using High-Performance Liquid Chromatography coupled with a
tandem Mass Spectrometer (HPLC-MS/MS or LC-MS/MS).[16][17][18] This technique
provides high sensitivity and selectivity for quantifying pesticide residues.[15][17]
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o Data Analysis:
o Plot the concentration of Tolfenpyrad (mg/kg) against time (days).

o Calculate the dissipation kinetics (typically first-order) to determine the residue half-life
(RL50).

o Determine the safe waiting period by identifying the time required for the residue to decline
below the established Maximum Residue Limit (MRL).
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Caption: Workflow for a pesticide residue dissipation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

